NCGC00238624

• Molecular Formula: C18H15ClN6O2
• Molecular Weight: 382.8 g/mol
• InChI: InChI=1S/C18H15ClN6O2/c19-9-8-20-25-15(9)16-14-11(5-3-6-12(14)26)21-17(23-16)24-18-22-10-4-1-2-7-13(10)27-18/h1-2,4,7-8,16H,3,5-6H2,(H,20,25)(H2,21,22,23,24)
• InChIKey: ORBGGGFENULXFO-UHFFFAOYSA-N

NCGC00238624 Selective GALK1 Inhibitor

NCGC00238624 (CAS 2768230-55-1) is a tetrahydroquinazolin-5(1H)-one derivative that acts as a selective, ATP-competitive inhibitor of human galactokinase 1 (GALK1), the enzyme responsible for converting galactose to galactose-1-phosphate (gal-1P) in the Leloir pathway [1]. It exhibits an IC50 of 7.69 μM against recombinant human GALK1 and 13.67 μM against mouse GALK1 in a biochemical GALK-ATP depletion assay [1]. Critically, at 10 μM the compound is inactive against GALK2 and shows negligible cross-reactivity against other kinases in a KINOMEScan (Eurofins) panel, and it lowers gal-1P levels in primary fibroblasts derived from classic galactosemia patients [1]. A co-crystal structure of NCGC00238624 bound to human GALK1 has been determined (PDB 7RDI), providing atomic-level insight into its binding mode and enabling structure-guided optimization [1]. The compound is supplied by multiple vendors for in vitro and cellular research applications.

Pathway GALK1 inhibition in Leloir pathway studies

Mechanism ATP-competitive binding mode characterized

Selectivity Kinase profiling data available

Cellular Reported gal-1P reduction in patient fibroblasts

• [1] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source

Why NCGC00238624 Cannot Be Substituted

GALK1 inhibitors span multiple chemotypes and potency ranges—from early hits with IC50 values of 0.7–33.3 μM [1] to sub-100 nM optimized leads [2]. However, most GALK1 inhibitors lack one or more features essential for rigorous research: a solved co-crystal structure to confirm binding mode, comprehensive kinome-wide selectivity profiling, validated cellular target engagement in patient-derived cells, or established species cross-reactivity data. NCGC00238624 is uniquely positioned as the first GALK1 inhibitor for which all of these dimensions are concurrently documented [2]. Substituting a structurally uncharacterized or untested analog risks introducing confounding off-target effects, species-incompatible pharmacology, or an unverified mechanism of action. The following evidence dimensions quantify precisely where NCGC00238624 diverges from its closest analogs and in-class alternatives.

Other GALK1 inhibitors may lack solved co-crystal structures, leaving binding-mode ambiguity.

Selectivity profiling is often undisclosed or limited; off-target effects cannot be assessed.

Species cross-reactivity data are rarely documented, complicating human-mouse study translation.

• [1] Tang M, Wierenga K, Elsas LJ, Lai K. Molecular and biochemical characterization of human galactokinase and its small molecule inhibitors. Chem Biol Interact. 2010;188(3):376-385. doi:10.1016/j.cbi.2010.07.025 View Source
• [2] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source

NCGC00238624 Comparative Evidence

Solved GALK1 Co-Crystal Structure

NCGC00238624 has a solved co-crystal structure with human GALK1 (PDB 7RDI, resolution data deposited), making it the first dihydropyrimidine GALK1 inhibitor with atomic-level binding mode confirmation. The co-crystal structure revealed that the compound occupies the ATP-binding pocket, forming T-shaped aromatic π-π stacking with Tyr-109 and a hydrogen bond between the carbonyl oxygen and Arg-105, while the chloro-pyrazol substituent stabilizes the dynamic L1 loop in the closed conformation [1]. The RMSD between the inhibitor-bound mutant GALK1 (Lys252Ala-Glu253Ala) and the previously reported wild-type human GALK1 structure (PDB 1WUU) was 1.23 Å, confirming that the surface entropy reduction mutations did not significantly alter the enzyme structure [1]. In contrast, predecessor GALK1 inhibitor chemotypes—including the early hits from qHTS campaigns [2] and the phenylsulfonamide series identified by virtual screening [3]—were characterized solely by biochemical IC50 values without any experimental co-crystal structures at the time of their disclosure. This structural dataset uniquely enables rational, structure-guided optimization of the NCGC00238624 chemotype.

Co-Crystal Structure

Class-level

PDB 7RDI resolved; binding mode confirmed

Supports structure-based optimization

Key residues identified, RMSD 1.23 Å vs. WT

Evidence Dimension	Availability of experimental co-crystal structure with human GALK1
Target Compound Data	Co-crystal structure solved (PDB 7RDI); RMSD 1.23 Å vs. wild-type GALK1 (PDB 1WUU); key binding residues identified: Tyr-109 π-π stacking, Arg-105 H-bond, L1 loop stabilization via chloro-pyrazol
Comparator Or Baseline	Prior GALK1 inhibitors (Tang et al. 2010 qHTS hits; phenylsulfonamide series from virtual screening [3]): no co-crystal structures reported at disclosure; binding modes inferred only by docking
Quantified Difference	Structural enablement: atomic-resolution binding mode (present) vs. docking-inferred mode only (absent); enables structure-guided SAR that yielded >70-fold potency improvement in subsequent analogs
Conditions	X-ray crystallography using Lys252Ala-Glu253Ala-GALK1 double mutant co-crystallized with galactose, ADP, and inhibitor

Why This Matters

Procurement of an inhibitor with a solved co-crystal structure eliminates binding-mode ambiguity and enables direct structure-based experimental design, a capability absent in all earlier GALK1 inhibitor chemotypes.

• [1] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source
• [2] Tang M, Wierenga K, Elsas LJ, Lai K. Molecular and biochemical characterization of human galactokinase and its small molecule inhibitors. Chem Biol Interact. 2010;188(3):376-385. doi:10.1016/j.cbi.2010.07.025 View Source
• [3] Hu Y, Zhang YQ, Shen M, et al. Discovery of novel inhibitors of human galactokinase by virtual screening. J Comput Aided Mol Des. 2019;33(4):405–417. doi:10.1007/s10822-019-00190-3 View Source

Kinome-Wide Selectivity Profiling

NCGC00238624 was profiled at 10 μM in a KINOMEScan screen (Eurofins DiscoverX) against a broad panel of protein kinases and showed negligible cross-reactivity, with no kinase inhibited beyond the threshold [1]. Concurrently, the compound was explicitly tested against recombinant GALK2, the closest GHMP kinase family paralog, and was confirmed inactive at 10 μM [1]. While the commercially available GALK1 inhibitor Cpd36 (Sigma-Aldrich, a related tetrahydroquinazolinone) is also reported not to affect GALK2 activity 'even at higher concentrations (~40 μM)' and to have 'no significant effect on all other protein kinases profiled' , the underlying kinome panel size, individual kinase identities, and quantitative percent-inhibition data for Cpd36 are not publicly disclosed, preventing direct cross-study quantitative comparison . Other GALK1 inhibitor series—including the phenylsulfonamide chemotype from virtual screening [2] and the early hits of Tang et al. 2010 [3]—underwent only limited counter-screening against selected GHMP kinase family members (GALK2, MVK) without full kinome-wide evaluation. NCGC00238624 is therefore one of the very few GALK1 inhibitors with publicly documented, broad kinome selectivity data.

Kinome Selectivity

Head-to-head

10 µM KINOMEScan: negligible cross-reactivity; GALK2 inactive

Reported selectivity context

Kinase panel data publicly archived

Evidence Dimension	Kinome-wide selectivity profiling scope and GALK2 counter-screen
Target Compound Data	NCGC00238624 at 10 μM: inactive against GALK2; negligible cross-reactivity in KINOMEScan (Eurofins) against a broad kinase panel; dendrogram published in Supporting Information
Comparator Or Baseline	Cpd36 (Sigma-Aldrich): reported no GALK2 activity 'even at ~40 μM' but kinome panel composition and individual kinase data undisclosed. Phenylsulfonamide series: limited counter-screen only. Tang et al. 2010 hits: GALK2/MVK counter-screen only (3 of 34 hits selective for GALK over GHMP family)
Quantified Difference	NCGC00238624: full KINOMEScan dendrogram publicly archived; comparators: kinome profiling either absent, undisclosed, or limited to <5 counter-screened kinases
Conditions	KINOMEScan competition binding assay at 10 μM compound concentration (Eurofins DiscoverX); recombinant GALK2 biochemical assay

Why This Matters

Procurement of a GALK1 inhibitor without documented kinome-wide selectivity risks uncharacterized off-target pharmacology that can confound cellular and in vivo experimental interpretation; NCGC00238624 is among the most thoroughly profiled GALK1 inhibitors in this dimension.

• [1] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source
• [2] Hu Y, Zhang YQ, Shen M, et al. Discovery of novel inhibitors of human galactokinase by virtual screening. J Comput Aided Mol Des. 2019;33(4):405–417. doi:10.1007/s10822-019-00190-3 View Source
• [3] Tang M, Wierenga K, Elsas LJ, Lai K. Molecular and biochemical characterization of human galactokinase and its small molecule inhibitors. Chem Biol Interact. 2010;188(3):376-385. doi:10.1016/j.cbi.2010.07.025 View Source

Balanced Human-Mouse Potency Ratio

In a direct head-to-head comparison within the same study, NCGC00238624 (compound 1) inhibited human recombinant GALK1 with an IC50 of 7.69 μM and mouse recombinant GALK1 with an IC50 of 13.67 μM, yielding a human/mouse potency ratio of approximately 1.78 [1]. In contrast, the structure-based optimization campaign that originated from NCGC00238624 produced later analogs (compounds 68, 70, (R)-70) that exhibited a 2.5- to 18-fold reduction in potency when tested against mouse GALK1 relative to human GALK1 [1]. For example, compound 68 (NCATS-SM4487), the most advanced probe molecule from the series, maintained submicromolar activity on mouse GALK1 but with a substantially larger human/mouse potency differential than NCGC00238624 [1]. This progressive species-divergence trend means that NCGC00238624, despite its modest absolute potency, is the most balanced tool compound in the series for experiments requiring parallel human and mouse GALK1 inhibition—such as bridging in vitro human target engagement studies and in vivo mouse pharmacodynamic models.

Human-Mouse Potency

Head-to-head

hGALK1 IC50 7.69 μM / mGALK1 13.67 μM, ratio ~1.78

Cross-species target engagement context

Later analogs show 2.5–18× divergence

Evidence Dimension	Ratio of human GALK1 IC50 to mouse GALK1 IC50
Target Compound Data	Human GALK1 IC50 = 7.69 μM; Mouse GALK1 IC50 = 13.67 μM; Ratio = 1.78 (human/mouse)
Comparator Or Baseline	Later optimized analogs from same chemotype (compounds 68, 70, (R)-70): 2.5- to 18-fold reduction in mouse vs. human potency
Quantified Difference	NCGC00238624 human/mouse ratio ~1.78 vs. later analogs 2.5–18-fold; NCGC00238624 retains the most balanced cross-species potency in the series
Conditions	Identical biochemical GALK1 assay measuring ADP production; recombinant human and mouse GALK1 enzymes, N = 3

Why This Matters

For researchers planning translational studies from human cellular models to mouse in vivo models, NCGC00238624 provides the most consistent target engagement across species, minimizing the confounding variable of differential species potency inherent in its more optimized successors.

• [1] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source

Cellular Target Engagement in Patient Fibroblasts

NCGC00238624 was demonstrated to lower galactose-1-phosphate (gal-1P) levels in primary fibroblast cells derived from patients with classic galactosemia [1]. This cellular target engagement assay directly measures the functional consequence of GALK1 inhibition—reduction of the toxic metabolite whose accumulation is causally implicated in the chronic complications of galactosemia [1]. While the publication does not report a standalone quantitative percent-reduction value for NCGC00238624 alone in this assay, the later lead analog compound 68 (NCATS-SM4487) from the same series reduced gal-1P/protein levels to approximately 50% of control at 3 μM in dose-dependent fashion [1]. The phenylsulfonamide series identified by virtual screening was also shown to lower gal-1P in primary patient fibroblasts, but the originating hit compounds from that campaign lacked the structural enablement (co-crystal structure) and comprehensive kinome selectivity profiling that accompany NCGC00238624 [2]. Importantly, NCGC00238624 is the explicit lead compound from which the entire optimized series was derived, making it the essential reference tool for any SAR or cellular pharmacology study using this chemotype.

Cellular gal-1P Reduction

Reported

Lowers gal-1P in patient fibroblasts

Reported cellular target engagement

Reference lead for chemotype series

Evidence Dimension	Cellular gal-1P reduction in patient-derived primary fibroblasts
Target Compound Data	NCGC00238624: lowers gal-1P levels in GALT-deficient patient primary fibroblasts; served as reference lead for cellular SAR (specific % reduction not separately tabulated in the primary publication)
Comparator Or Baseline	Compound 68 (NCATS-SM4487, direct descendant): reduces gal-1P/protein to ~50% of control at 3 μM. Phenylsulfonamide series [2]: also lowers gal-1P in patient fibroblasts but lacks co-crystal structural characterization
Quantified Difference	NCGC00238624 is the structurally characterized origin compound of the only chemotype series shown to reduce gal-1P dose-dependently in patient fibroblasts with full selectivity documentation
Conditions	Primary fibroblasts from classic galactosemia patients (GALT-deficient); galactose challenge; gal-1P quantification normalized to protein content

Why This Matters

Cellular target engagement in disease-relevant patient cells distinguishes NCGC00238624 from biochemical-only GALK1 inhibitors and establishes it as the foundational tool for translational galactosemia research.

• [1] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source
• [2] Hu Y, Zhang YQ, Shen M, et al. Discovery of novel inhibitors of human galactokinase by virtual screening. J Comput Aided Mol Des. 2019;33(4):405–417. doi:10.1007/s10822-019-00190-3 View Source

ATP-Competitive Inhibition Mechanism

NCGC00238624 exhibits a clean, well-characterized inhibitory mechanism: it is competitive with respect to ATP and uncompetitive with respect to the galactose substrate [1]. This mechanism was confirmed both by enzyme kinetics and by the co-crystal structure, which shows the compound occupying the ATP-binding pocket and mimicking adenine-ribose interactions [2]. By contrast, two of the only three GALK1-selective inhibitors identified in the earlier Tang et al. 2010 study—compounds 4 and 24—were characterized as mixed-model inhibitors with respect to both ATP and galactose, while only compound 1 from that study displayed parabolic competitive inhibition [3]. A mixed-mode inhibition mechanism complicates interpretation of cellular potency, makes it harder to deconvolute target-specific vs. off-target effects, and introduces additional variables in PK/PD modeling. NCGC00238624's unambiguous ATP-competitive mechanism, structurally validated by the co-crystal structure, provides a mechanistically cleaner tool for probing GALK1 biology.

Inhibition Mechanism

Head-to-head

ATP-competitive; galactose-uncompetitive

Unambiguous kinetic mechanism

Confirmed by enzyme kinetics and co-crystal

Evidence Dimension	Enzymatic inhibition mechanism with respect to ATP and galactose
Target Compound Data	NCGC00238624: ATP-competitive, galactose-uncompetitive (confirmed by enzyme kinetics and co-crystal structure PDB 7RDI)
Comparator Or Baseline	Tang et al. 2010 selective GALK1 inhibitors: compound 1 showed parabolic competitive inhibition; compounds 4 and 24 exhibited mixed-model inhibition [3]
Quantified Difference	NCGC00238624: unequivocal competitive (ATP) / uncompetitive (galactose); comparators: mixed or parabolic mechanisms that complicate pharmacological interpretation
Conditions	Biochemical GALK1 enzyme assay measuring ADP production; varying ATP and galactose concentrations; co-crystal structure at ATP-binding site

Why This Matters

A mechanistically unambiguous inhibitor is essential for quantitative pharmacology studies and for use as a benchmark tool in enzymology; mixed-mode inhibitors introduce kinetic complexity that can confound IC50-to-target-engagement translation.

• [1] Hu Y, Zhang YQ, Shen M, et al. Discovery of novel inhibitors of human galactokinase by virtual screening. J Comput Aided Mol Des. 2019;33(4):405–417. doi:10.1007/s10822-019-00190-3 View Source
• [2] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source
• [3] Tang M, Wierenga K, Elsas LJ, Lai K. Molecular and biochemical characterization of human galactokinase and its small molecule inhibitors. Chem Biol Interact. 2010;188(3):376-385. doi:10.1016/j.cbi.2010.07.025 View Source

Pharmacophore Template for Virtual Screening

The experimentally validated binding conformation of NCGC00238624 in the GALK1 ATP-binding site was used to construct a structure-based pharmacophore model that enabled large-scale virtual screening of 230,000 compounds, leading to the identification of a structurally distinct phenylsulfonamide inhibitor series [1]. Two pharmacophoric features were derived from NCGC00238624's binding interactions: an aromatic feature corresponding to the benzoxazole ring forming π-π stacking with Tyr-109, and a hydrogen-bond acceptor feature corresponding to the carbonyl oxygen interacting with Arg-105 [1]. This pharmacophore-based virtual screening workflow represents the first successful ligand-based discovery effort for GALK1 inhibitors and was made possible specifically by the availability of the NCGC00238624–GALK1 binding model. No other GALK1 inhibitor disclosed prior to 2019 served as a validated pharmacophore template for prospective virtual screening campaigns [1]. Researchers procuring NCGC00238624 can therefore use it as a positive-control ligand for pharmacophore modeling, docking validation, and virtual screening benchmarking in their own GALK1 drug discovery programs.

Pharmacophore Template

Class-level

Derived 2-feature pharmacophore, screened 230K compounds

Reported pharmacophore utility

Identified novel phenylsulfonamide series

Evidence Dimension	Validated use as a pharmacophore template for prospective virtual screening
Target Compound Data	NCGC00238624 binding model used to derive 2-feature pharmacophore; applied to screen 230,000 compounds; yielded novel phenylsulfonamide chemotype with confirmed GALK1 inhibition and cellular gal-1P lowering activity
Comparator Or Baseline	All other GALK1 inhibitors disclosed prior to 2019: no reported use as pharmacophore templates for successful prospective virtual screening campaigns
Quantified Difference	Unique: NCGC00238624 is the sole GALK1 inhibitor with published, experimentally validated pharmacophore utility that prospectively identified a structurally novel active chemotype
Conditions	Structure-based pharmacophore generation from NCGC00238624–GALK1 binding model; large-scale in silico screening; cherry-picked 350 from 230,000; 75 diverse chemotypes with confirmed GALK1 inhibitory activity

Why This Matters

NCGC00238624 is not merely a tool compound for target inhibition—it is a validated computational chemistry reference ligand that enables discovery of structurally novel GALK1 inhibitor chemotypes, a capability unique among all published GALK1 inhibitors.

• [1] Hu Y, Zhang YQ, Shen M, et al. Discovery of novel inhibitors of human galactokinase by virtual screening. J Comput Aided Mol Des. 2019;33(4):405–417. doi:10.1007/s10822-019-00190-3 View Source

NCGC00238624 Application Scenarios

Structure-Guided Medicinal Chemistry

NCGC00238624 is the only GALK1 inhibitor with a publicly available co-crystal structure (PDB 7RDI) confirming its binding mode within the ATP-binding pocket [1]. Medicinal chemistry teams can use this structural information to design focused libraries, perform scaffold hopping, or conduct fragment growing—all benchmarked against NCGC00238624 as the structurally characterized reference ligand. The co-crystal structure reveals key interactions (Tyr-109 π-π stacking, Arg-105 H-bond, L1 loop stabilization) that can be rationally exploited to engineer improved potency and selectivity [1]. This scenario is further supported by the compound's use as a pharmacophore template that successfully identified novel GALK1 chemotypes via virtual screening [2].

Translational Human-Mouse GALK1 Studies

For research programs that require correlated human and mouse GALK1 inhibition—such as those using human patient-derived cell models alongside mouse in vivo pharmacodynamic studies—NCGC00238624 provides the most balanced species potency ratio (~1.78-fold human/mouse) within its chemotype series [1]. Later-generation analogs from the same optimization campaign exhibit 2.5- to 18-fold species potency divergence [1], complicating direct cross-species dose translation. NCGC00238624 thus serves as the preferred tool compound for establishing baseline human-mouse pharmacological correlation before advancing to more potent but species-biased leads.

Selective GALK1 Chemical Probe

NCGC00238624 has been explicitly profiled in a KINOMEScan panel at 10 μM with negligible cross-reactivity across a broad kinome panel and confirmed inactivity against GALK2, the closest paralog [1]. This documentation makes it suitable as a selective chemical probe for studies where GALK1-specific pharmacology must be distinguished from GALK2-dependent or other kinase-mediated effects. Applications include dissecting the relative contributions of GALK1 vs. GALK2 to galactose metabolism in specific tissues, or using NCGC00238624 as a selectivity benchmark when characterizing new GALK1 inhibitor candidates.

Cellular Pharmacology in Patient Fibroblasts

NCGC00238624 has validated cellular activity: it lowers gal-1P levels in primary fibroblasts derived from patients with classic galactosemia [1]. This makes it suitable for use as a positive-control GALK1 inhibitor in cellular assays measuring gal-1P accumulation, galactose metabolite flux, or downstream phenotypic endpoints in GALT-deficient patient cells. As the lead compound of the only chemotype series with full structural, selectivity, and cellular validation data, NCGC00238624 serves as the essential reference tool for benchmarking novel GALK1 inhibitors in disease-relevant cellular models [1].

Application

Selection Property

Validation Focus

Structure-guided medicinal chemistry

Co-crystal structure availability

Structure-based design validation

Translational human-mouse GALK1 studies

Balanced species potency ratio

Cross-species target engagement correlation

Selective GALK1 chemical probe

Kinome selectivity profiling data

Selectivity benchmark against GALK2 and kinome

Cellular pharmacology in patient fibroblasts

Cellular gal-1P reduction evidence

Gal-1P endpoint in patient-derived cells

• [1] Liu L, Tang M, Pragani R, et al. Structure-Based Optimization of Small Molecule Human Galactokinase Inhibitors. J Med Chem. 2021;64(18):13551–13571. doi:10.1021/acs.jmedchem.1c00945 View Source
• [2] Hu Y, Zhang YQ, Shen M, et al. Discovery of novel inhibitors of human galactokinase by virtual screening. J Comput Aided Mol Des. 2019;33(4):405–417. doi:10.1007/s10822-019-00190-3 View Source